Cas no 185760-59-2 (4-(2-methoxyphenyl)butanal)
4-(2-methoxyphenyl)butanal structure
Product Name:4-(2-methoxyphenyl)butanal
CAS No:185760-59-2
MF:C11H14O2
MW:178.227663516998
CID:3829635
PubChem ID:15364964
Update Time:2025-04-22
4-(2-methoxyphenyl)butanal Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanal, 2-methoxy-
- 2-METHOXY-BENZENEBUTANAL
- 4-(2-methoxyphenyl)butanal
- AKOS013847442
- EN300-1854814
- 185760-59-2
- SCHEMBL9694624
-
- MDL: MFCD16037432
- Inchi: 1S/C11H14O2/c1-13-11-8-3-2-6-10(11)7-4-5-9-12/h2-3,6,8-9H,4-5,7H2,1H3
- InChI Key: WUHAWOSSQCBKQJ-UHFFFAOYSA-N
- SMILES: C1(CCCC=O)=CC=CC=C1OC
Computed Properties
- Exact Mass: 178.099379685Da
- Monoisotopic Mass: 178.099379685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
4-(2-methoxyphenyl)butanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4189-100MG |
4-(2-methoxyphenyl)butanal |
185760-59-2 | 95% | 100MG |
¥ 1,392.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4189-250MG |
4-(2-methoxyphenyl)butanal |
185760-59-2 | 95% | 250MG |
¥ 2,224.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4189-500MG |
4-(2-methoxyphenyl)butanal |
185760-59-2 | 95% | 500MG |
¥ 3,702.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4189-1G |
4-(2-methoxyphenyl)butanal |
185760-59-2 | 95% | 1g |
¥ 5,550.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4189-5G |
4-(2-methoxyphenyl)butanal |
185760-59-2 | 95% | 5g |
¥ 16,651.00 | 2023-04-14 | |
| Enamine | EN300-1854814-1g |
4-(2-methoxyphenyl)butanal |
185760-59-2 | 1g |
$770.0 | 2023-09-18 | ||
| Enamine | EN300-1854814-5g |
4-(2-methoxyphenyl)butanal |
185760-59-2 | 5g |
$2235.0 | 2023-09-18 | ||
| Enamine | EN300-1854814-10g |
4-(2-methoxyphenyl)butanal |
185760-59-2 | 10g |
$3315.0 | 2023-09-18 | ||
| Enamine | EN300-1854814-0.05g |
4-(2-methoxyphenyl)butanal |
185760-59-2 | 0.05g |
$647.0 | 2023-09-18 | ||
| Enamine | EN300-1854814-0.1g |
4-(2-methoxyphenyl)butanal |
185760-59-2 | 0.1g |
$678.0 | 2023-09-18 |
4-(2-methoxyphenyl)butanal Related Literature
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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